![molecular formula C9H16N4O2 B1476849 2-Azido-1-(4-(methoxymethyl)piperidin-1-yl)ethan-1-one CAS No. 2098031-45-7](/img/structure/B1476849.png)
2-Azido-1-(4-(methoxymethyl)piperidin-1-yl)ethan-1-one
Overview
Description
2-Azido-1-(4-(methoxymethyl)piperidin-1-yl)ethan-1-one is a useful research compound. Its molecular formula is C9H16N4O2 and its molecular weight is 212.25 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization of Novel Molecules
- Spectroscopic Characterization and Cytotoxic Studies : Utilized in click chemistry to synthesize novel compounds for spectroscopic characterization, including IR, NMR, and MS studies. Such compounds have been analyzed for thermal stability and cytotoxicity, providing insights into their potential biological applications (Govindhan et al., 2017).
Corrosion Inhibition
- Corrosion Inhibition on Mild Steel : Azido compounds derived from 2-Azido-1-(4-(methoxymethyl)piperidin-1-yl)ethan-1-one have shown properties of corrosion inhibition on mild steel, an application bridging coordination chemistry and materials engineering (Das et al., 2017).
Crystal Structure Analysis
- Crystal Structure Determination : The compound has been used in the synthesis of molecules whose crystal structures have been determined, contributing to the understanding of molecular geometries and intermolecular interactions (Shreevidhyaa Suressh et al., 2014).
Molecular Docking Studies
- Insights into New Molecules in Carrier Protein : Through the synthesis of novel molecules involving this compound, molecular docking studies can be performed. These studies elucidate the interaction between synthesized molecules and proteins, aiding in the design of compounds with specific biological activities (Govindhan et al., 2017).
Polymerization Initiators
- Photopolymerization Initiating Performance : Research has shown that derivatives of 2-Azido compounds can serve as efficient photopolymerization initiators, demonstrating good initiating performance and high migration stability in cured films. This application is crucial in materials science for developing new polymeric materials (Jianjing Yang et al., 2018).
Properties
IUPAC Name |
2-azido-1-[4-(methoxymethyl)piperidin-1-yl]ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N4O2/c1-15-7-8-2-4-13(5-3-8)9(14)6-11-12-10/h8H,2-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTMKZCMOPDQVQV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1CCN(CC1)C(=O)CN=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
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